N-benzyl-2-(6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide

• IUPAC Name: N-benzyl-2-(6-methyl-3-oxo-1,4-benzoxazin-4-yl)acetamide
• InChI: InChI=1S/C18H18N2O3/c1-13-7-8-16-15(9-13)20(18(22)12-23-16)11-17(21)19-10-14-5-3-2-4-6-14/h2-9H,10-12H2,1H3,(H,19,21)
• InChI Key: CZIIXOBLNJGZDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OCC(=O)N2CC(=O)NCC3=CC=CC=C3
• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol

Description

N-benzyl-2-(6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a benzoxazine derivative that possesses a unique set of properties that make it an attractive candidate for use in various fields of study. In

Mechanism of Action

The mechanism of action of N-benzyl-2-(6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide is not fully understood, but it is believed to act as an antioxidant and anti-inflammatory agent. It has been shown to inhibit the production of reactive oxygen species (ROS) and to reduce inflammation in the brain.
Biochemical and Physiological Effects:
N-benzyl-2-(6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide has been found to have several biochemical and physiological effects. It has been shown to increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. It also reduces the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α).

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzyl-2-(6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide in lab experiments is its neuroprotective properties. It can be used to study the effects of neurodegenerative diseases on the brain and to develop new treatments for these diseases. However, one of the limitations of using this compound is that it can be difficult to synthesize and purify, which can make it expensive to use in large-scale experiments.

Future Directions

There are several future directions for research on N-benzyl-2-(6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide. One area of research is to further investigate its mechanism of action and to identify its molecular targets in the brain. Another area of research is to develop new methods for synthesizing and purifying this compound to make it more accessible for large-scale experiments. Finally, there is a need for more studies to investigate the potential therapeutic applications of this compound in the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of N-benzyl-2-(6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide involves a multi-step process that includes the condensation of 2-amino-6-methylbenzoic acid with benzaldehyde to form a benzoxazine intermediate. This intermediate is then reacted with acetic anhydride and benzylamine to produce the final product. The synthesis method has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

N-benzyl-2-(6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide has been found to have a wide range of applications in scientific research. One of the primary uses of this compound is in the study of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have shown that N-benzyl-2-(6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide has neuroprotective properties and can prevent the death of neurons in the brain.